Cas no 1061580-84-4 (2-[1-(2-chloroquinolin-4-yl)-N-methylformamido]-N-(4-fluorophenyl)acetamide)
2-[1-(2-chloroquinolin-4-yl)-N-methylformamido]-N-(4-fluorophenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS016872422
- 1061580-84-4
- 2-chloro-N-[2-(4-fluoroanilino)-2-oxoethyl]-N-methylquinoline-4-carboxamide
- EN300-26595649
- 2-[1-(2-chloroquinolin-4-yl)-N-methylformamido]-N-(4-fluorophenyl)acetamide
- Z49507020
- CCG-284813
-
- Inchi: 1S/C19H15ClFN3O2/c1-24(11-18(25)22-13-8-6-12(21)7-9-13)19(26)15-10-17(20)23-16-5-3-2-4-14(15)16/h2-10H,11H2,1H3,(H,22,25)
- InChI Key: KQHQZNFRQYWMLG-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(N(C)CC(NC2C=CC(=CC=2)F)=O)=O)=C2C=CC=CC2=N1
Computed Properties
- Exact Mass: 371.0836826g/mol
- Monoisotopic Mass: 371.0836826g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 513
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 62.3Ų
2-[1-(2-chloroquinolin-4-yl)-N-methylformamido]-N-(4-fluorophenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26595649-0.05g |
2-[1-(2-chloroquinolin-4-yl)-N-methylformamido]-N-(4-fluorophenyl)acetamide |
1061580-84-4 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2-[1-(2-chloroquinolin-4-yl)-N-methylformamido]-N-(4-fluorophenyl)acetamide Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 2-[1-(2-chloroquinolin-4-yl)-N-methylformamido]-N-(4-fluorophenyl)acetamide
2-[1-(2-Chloroquinolin-4-yl)-N-methylformamido]-N-(4-fluorophenyl)acetamide: A Comprehensive Overview
2-[1-(2-Chloroquinolin-4-yl)-N-methylformamido]-N-(4-fluorophenyl)acetamide (CAS No. 1061580-84-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of quinoline and features a unique combination of functional groups that contribute to its potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.
The chemical structure of 2-[1-(2-Chloroquinolin-4-yl)-N-methylformamido]-N-(4-fluorophenyl)acetamide is characterized by a quinoline ring substituted with a chloro group at the 2-position and a formamido group at the 4-position. The formamido group is further substituted with a methyl group, and the entire moiety is attached to an acetamide group. The acetamide group itself is linked to a 4-fluorophenyl ring. This intricate arrangement of functional groups imparts unique chemical and biological properties to the compound.
In terms of synthesis, several methods have been reported in the literature for the preparation of 2-[1-(2-Chloroquinolin-4-yl)-N-methylformamido]-N-(4-fluorophenyl)acetamide. One common approach involves the reaction of 2-chloroquinoline with an appropriate formamide derivative, followed by coupling with 4-fluoroaniline and subsequent acetylation. This multi-step process requires careful control of reaction conditions to ensure high yields and purity of the final product. Recent advancements in synthetic chemistry have also explored greener and more efficient methods, such as microwave-assisted synthesis and catalyst-mediated reactions, which have shown promise in improving the overall efficiency and sustainability of the synthesis process.
The biological activities of 2-[1-(2-Chloroquinolin-4-yl)-N-methylformamido]-N-(4-fluorophenyl)acetamide have been extensively studied in various preclinical models. One of the most notable findings is its potent antitumor activity against several cancer cell lines. Studies have demonstrated that this compound can effectively inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.
Beyond its antitumor properties, 2-[1-(2-Chloroquinolin-4-yl)-N-methylformamido]-N-(4-fluorophenyl)acetamide has also shown promising anti-inflammatory effects. In vitro studies have shown that it can suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in activated immune cells. This anti-inflammatory activity is attributed to its ability to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation.
Recent research has also explored the potential applications of 2-[1-(2-Chloroquinolin-4-yl)-N-methylformamido]-N-(4-fluorophenyl)acetamide in neurodegenerative diseases. Studies have indicated that this compound can protect neurons from oxidative stress and prevent neuroinflammation, which are common features in conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that it may have therapeutic potential in treating these debilitating conditions.
In addition to its therapeutic applications, 2-[1-(2-Chloroquinolin-4-yl)-N-methylformamido]-N-(4-fluorophenyl)acetamide has also been investigated for its use as a tool compound in chemical biology research. Its unique structure and biological activities make it an excellent candidate for probing specific cellular processes and signaling pathways. For instance, it has been used to study the role of specific kinases in cancer cell survival and proliferation.
The safety profile of 2-[1-(2-Chloroquinolin-4-yl)-N-methylformamido]-N-(4-fluorophenyl)acetamide is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development as a drug candidate. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.
In conclusion, 2-[1-(2-Chloroquinolin-4-yl)-N-methylformamido]-N-(4-fluorophenyl)acetamide (CAS No. 1061580-84-4) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure, combined with its potent biological activities, makes it an exciting subject for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds promise for contributing to advancements in medicinal chemistry and pharmaceutical science.
1061580-84-4 (2-[1-(2-chloroquinolin-4-yl)-N-methylformamido]-N-(4-fluorophenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)